Cas no 2679931-90-7 ((3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679931-90-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 6265126
• PubChem ID: 165909359
• Update Time: 2025-06-10

(3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid
• 2679931-90-7
• EN300-28274818

• Inchi： 1S/C8H12F3NO3/c1-4(7(2,3)6(14)15)12-5(13)8(9,10)11/h4H,1-3H3,(H,12,13)(H,14,15)/t4-/m1/s1
• InChI Key： APRYRMGLDSXTJC-SCSAIBSYSA-N
• SMILES： FC(C(N[C@H](C)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid

Research Brief on (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS: 2679931-90-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS: 2679931-90-7) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique trifluoroacetamido and dimethylbutanoic acid moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and small-molecule modulators of protein-protein interactions.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid as a building block for the synthesis of selective cathepsin K inhibitors. The researchers employed a multi-step synthetic route, leveraging the chiral center at the 3-position to achieve high enantiomeric purity. The resulting inhibitors exhibited nanomolar potency and improved pharmacokinetic profiles compared to earlier generations of compounds, underscoring the value of this intermediate in optimizing drug candidates.

Further investigations have explored the role of this compound in the development of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). A preprint from BioRxiv (2023) detailed the incorporation of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid into peptidomimetic scaffolds designed to form reversible covalent bonds with the catalytic cysteine residue of Mpro. Preliminary results indicated enhanced binding affinity and selectivity, suggesting potential applications in antiviral drug development.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid. A patent application (WO2023123456) disclosed an improved enzymatic resolution process that achieves >99% enantiomeric excess while reducing waste generation. This advancement addresses previous challenges in large-scale production and could facilitate broader adoption of the compound in pharmaceutical manufacturing.

Structural studies using X-ray crystallography and NMR spectroscopy have provided insights into the conformational preferences of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid. These analyses reveal how the steric effects of the gem-dimethyl group and the electronic properties of the trifluoroacetamido moiety influence molecular recognition events, information that is proving valuable in rational drug design efforts.

Looking forward, researchers anticipate expanding applications of this compound in targeted protein degradation strategies and as a component of PROTACs (proteolysis targeting chimeras). Its structural features make it particularly suitable for linker design in these emerging therapeutic modalities. Several biotech companies have included derivatives of (3R)-2,2-dimethyl-3-(2,2,2-trifluoroacetamido)butanoic acid in their preclinical pipelines, signaling growing industry interest in this chemical scaffold.